Cas no 738589-36-1 (BENZENAMINE, 3-(5-FLUORO-2-BENZOXAZOLYL)-)

• Product Name: BENZENAMINE, 3-(5-FLUORO-2-BENZOXAZOLYL)-
• CAS No: 738589-36-1
• MF: C₁₃H₉FN₂O
• MW: 228.221766233444
• CID: 3359296
• PubChem ID: 64794712
• Update Time: 2025-04-21

BENZENAMINE, 3-(5-FLUORO-2-BENZOXAZOLYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 3-(5-FLUORO-2-BENZOXAZOLYL)-
• 3-(5-fluoro-2-benzoxazolyl)Benzenamine
• 738589-36-1
• AKOS014123515
• DB-410200
• SCHEMBL6681353

• Inchi： 1S/C13H9FN2O/c14-9-4-5-12-11(7-9)16-13(17-12)8-2-1-3-10(15)6-8/h1-7H,15H2
• InChI Key： YLMWJCUJQMUEIV-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N=C(C1C=CC=C(C=1)N)O2

Computed Properties

• Exact Mass: 228.06989108Da
• Monoisotopic Mass: 228.06989108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.1Ų